(S)-2-(Benzyl(methyl)amino)-3-hydroxypropanoic acid

• IUPAC Name: (2S)-2-[benzyl(methyl)amino]-3-hydroxypropanoic acid
• InChI: InChI=1S/C11H15NO3/c1-12(10(8-13)11(14)15)7-9-5-3-2-4-6-9/h2-6,10,13H,7-8H2,1H3,(H,14,15)/t10-/m0/s1
• InChI Key: PUJIZQNWABANCS-JTQLQIEISA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C(CO)C(=O)O
• Isomeric SMILES: CN(CC1=CC=CC=C1)[C@@H](CO)C(=O)O
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an appropriate benzylamine with a derivative of 3-hydroxypropanoic acid, possibly via an amide coupling reaction. The stereochemistry could be controlled using chiral catalysts or chiral pool starting materials.

Chemical Reactions Analysis

As an amino acid derivative, this compound could participate in reactions typical of amines, carboxylic acids, and alcohols. For example, the amine could undergo acylation reactions, the carboxylic acid could form esters or amides, and the alcohol could be dehydrated to form an alkene.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, it would likely be polar due to the presence of the carboxylic acid, amine, and hydroxyl groups. It might also exhibit hydrogen bonding.

Scientific Research Applications

Optical Resolution and Synthesis Applications

(S)-2-(Benzyl(methyl)amino)-3-hydroxypropanoic acid is involved in the synthesis of optically active compounds. The optical resolution by preferential crystallization is a method to obtain optically pure forms of such compounds, as demonstrated by Shiraiwa et al. (2002). They used this method to synthesize optically active 2-amino-2-methyl-3-phenylpropanoic acid starting from (RS)-2-benzoylamino-2-benzyl-3-hydroxypropanoic acid [(RS)-2], achieving a yield of about 70%. This approach also allowed the examination of racemic structures based on melting point, solubility, and IR spectrum, providing valuable information for the process of optical resolution by preferential crystallization (T. Shiraiwa et al., 2002).

Crystal Structure Characterization and Reactivity Prediction

The compound has been used to study the reactivity of amino acid derivatives of benzoyl isothiocyanate. Odame et al. (2015) characterized these compounds, including 2-[(benzoylcarbamothioyl)amino]-3-hydroxypropanoic acid, using IR, NMR, microanalyses, and mass spectrometry. Their research provided insights into the reactivity of these compounds, indicating that the carboxylic acid group is unreactive, which influences the feasibility of certain chemical reactions like cyclization on the carboxylic acids (F. Odame et al., 2015).